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(S)-MCOPPB (1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole)
is a potent and selective non-peptide agonist for the Nociceptin/Orphanin FQ (N/OFQ) peptide
(NOP) receptor, a G protein-coupled receptor with significant implications in a range of
physiological and pathological processes.[1][2][3][4] This technical guide provides a
comprehensive overview of the pharmacological properties of (S)-MCOPPB, including its
binding characteristics, signaling pathways, and functional effects, tailored for researchers,
scientists, and drug development professionals.

Core Pharmacological Data

(S)-MCOPPB has been extensively characterized for its high affinity and selectivity for the
human NOP receptor.[1][5] Its pharmacological profile is summarized in the tables below,
presenting key quantitative data from in vitro and in vivo studies.

Table 1: Receptor Binding Affinity and Selectivity of (S)-
MCOPPB
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Receptor Species Assay Type Parameter Value Reference
Radioligand )
NOP Human o pKi 10.07 £ 0.01 [1][5]
Binding
Ki 0.085 nM Calculated
o Selectivity
o Radioligand
p-opioid Human o Fold (vs. 12 [1][5]
Binding
NOP)
o Selectivity
o Radioligand
K-opioid Human o Fold (vs. 270 [1][5]
Binding
NOP)
o Selectivity
o Radioligand
0-opioid Human o Fold (vs. >1000 [1][5]
Binding
NOP)

Assay Cell Line Parameter Value Reference
33S|GTPYS CHO (expressin
[ _ ]_ Y (exp g pPECso 9.41 [6]
Binding hNOP)
ECso 0.39 nM [6]
HEK293
GIRK Channel ]
o (expressing ECso 0.06 £ 0.02 nM
Activation
hNOP)
I . Potency vs. _
CAMP Inhibition Not Specified ~10-fold higher

N/OFQ

Table 3: In Vivo Pharmacological Effects of (S)-MCOPPB
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Animal Model Test Dose (p.o.) Effect Reference
Vogel Conflict Anxiolytic-like

Mouse 10 mg/kg [1][5]
Test effects
Locomotor

Mouse o 10 mg/kg No effect [1][5]
Activity
Memory

Mouse (Contextual Fear 10 mg/kg No effect [1]

Conditioning)

Ethanol-induced

Mouse ] 10 mg/kg No potentiation [1]
Hypnosis
Senescence (in Reduction of

Mouse peripheral 5 mg/kg (i.p.) senescent cell [2][7]
tissues) burden

Signaling Pathways

(S)-MCOPPB acts as a G protein-biased agonist at the NOP receptor.[8] Its primary
mechanism involves the activation of Gai/o proteins, leading to the inhibition of adenylyl
cyclase and a subsequent decrease in intracellular cyclic AMP (CAMP) levels.[1] This initiates a
cascade of downstream signaling events.

NOP Receptor-Mediated G Protein Signaling

The canonical signaling pathway for the NOP receptor, activated by (S)-MCOPPB, is depicted
below.
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NOP Receptor G Protein Signaling Pathway

Interaction with Toll-Like Receptor (TLR) Signaling

Recent studies have suggested a potential link between NOP receptor activation and the
modulation of immune responses, possibly through crosstalk with Toll-like receptor (TLR)
signaling pathways.[2][7] Mechanistically, treatment with MCOPPB has been shown to activate
transcriptional networks involved in immune responses to external stressors, implicating TLRs.

[2]7]
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Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and extension of
these findings. The following sections outline the protocols for the primary assays used to
characterize (S)-MCOPPB.

Receptor Binding Assay ([*°>S]GTPyS)

This functional assay measures the activation of G proteins upon agonist binding to the NOP
receptor.
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Methodology:

Prepare Membranes
(CHO cells expressing hNOP)

'

Incubate Membranes with:
-(S)-MCOPPB (various conc.)
-GDP
-[35SIGTPYS

Terminate Reaction
(Rapid Filtration)

'

Wash Filters
(Remove unbound [3*S]GTPyYS)

'

Scintillation Counting
(Measure bound [3°S]GTPyS)

'

Data Analysis
(Calculate ECso and Emax)

Click to download full resolution via product page

Workflow for [3*S]GTPyS Binding Assay
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e Membrane Preparation: Membranes from Chinese Hamster Ovary (CHO) cells stably
expressing the human NOP receptor are prepared.

 Incubation: The cell membranes are incubated in a buffer containing a fixed concentration of
GDP, varying concentrations of (S)-MCOPPB, and [3*S]GTPyS. The incubation is typically
carried out at 30°C for 60 minutes.

o Termination: The binding reaction is terminated by rapid filtration through glass fiber filters,
trapping the membranes with bound radiolabel.

o Washing: The filters are washed multiple times with ice-cold buffer to remove any unbound
[3°S]GTPyS.

o Quantification: The radioactivity retained on the filters is measured using a scintillation
counter.

o Data Analysis: Non-specific binding is determined in the presence of a high concentration of
unlabeled GTPyS. Specific binding is calculated by subtracting non-specific from total
binding. The data are then analyzed using non-linear regression to determine the ECso and
Emax values.

Vogel Conflict Test

This in vivo behavioral assay is used to assess the anxiolytic-like effects of compounds in
rodents.
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Workflow for the Vogel Conflict Test

Methodology:
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e Animals: Male mice are typically used for this test.

o Water Deprivation: The mice are deprived of water for approximately 24 hours prior to the
test to motivate drinking behavior.

e Drug Administration: (S)-MCOPPB (e.g., 10 mg/kg) or vehicle is administered orally a set
time before the test (e.g., 60 minutes).

o Test Procedure: Each mouse is placed individually into a test chamber equipped with a
drinking spout. After a certain number of licks (e.g., 20), a mild electric shock is delivered
through the spout.

» Data Collection: The number of shocks received during a fixed session (e.g., 5 minutes) is
recorded. An increase in the number of shocks taken by the drug-treated group compared to
the vehicle group is indicative of an anxiolytic-like effect, as the drug reduces the
suppressive effect of the punishment on drinking.

Concluding Remarks

(S)-MCOPPB is a highly potent and selective NOP receptor agonist with a distinct
pharmacological profile. Its G protein-biased agonism leads to a cascade of intracellular
events, resulting in significant anxiolytic and senolytic effects in preclinical models. The lack of
adverse effects on locomotor activity and memory at anxiolytic doses suggests a favorable
therapeutic window.[1] The emerging evidence of its interaction with immune signaling
pathways opens new avenues for research into its potential therapeutic applications. The data
and protocols presented in this guide provide a solid foundation for further investigation into the
pharmacology of (S)-MCOPPB and the development of novel therapeutics targeting the NOP
receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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